Cas no 1396768-75-4 (1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate)

• Product Name: 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate
• CAS No: 1396768-75-4
• MF: C₁₇H₁₄BrN₃O₂S
• MW: 404.280961513519
• CID: 5364623
• Update Time: 2025-07-16

1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl] 5-bromopyridine-3-carboxylate
• 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C17H14BrN3O2S/c1-10-3-2-4-14-15(10)20-17(24-14)21-8-13(9-21)23-16(22)11-5-12(18)7-19-6-11/h2-7,13H,8-9H2,1H3
• InChI Key： PFTSSKVRIMZWSM-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(OC1CN(C2=NC3=C(C)C=CC=C3S2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate

Comprehensive Overview of 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate (CAS No. 1396768-75-4)

The compound 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate (CAS No. 1396768-75-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its hybrid structure, combining a benzothiazole core with a 5-bromopyridine moiety, positions it as a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of protein-protein interactions, given the prevalence of these targets in modern therapeutics.

One of the most compelling aspects of this compound is its azetidin-3-yl linker, which provides conformational rigidity while maintaining synthetic accessibility. The 4-methyl-1,3-benzothiazol-2-yl group contributes to enhanced lipophilicity and membrane permeability, critical factors for bioavailability. Meanwhile, the 5-bromopyridine-3-carboxylate segment offers opportunities for further derivatization, making this scaffold highly versatile for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in heterocyclic compounds like this one, particularly due to their applications in targeted cancer therapies and neurodegenerative disease research. The presence of both nitrogen and sulfur atoms in the benzothiazole ring system aligns with current trends in fragment-based drug design, where such heteroatoms often participate in crucial hydrogen bonding interactions with biological targets. This has led to increased searches for terms like "benzothiazole derivatives in drug discovery" and "5-bromopyridine applications" across scientific databases.

The synthetic route to 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate typically involves multi-step organic transformations, with key steps including the formation of the azetidine ring and subsequent esterification. Purification methods often employ chromatography techniques, and characterization is routinely performed using NMR, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These analytical approaches ensure the high purity required for biological evaluation.

From a pharmacological perspective, preliminary studies suggest that compounds containing the 4-methyl-1,3-benzothiazole scaffold exhibit interesting binding affinities to various enzymes and receptors. The bromine atom at the 5-position of the pyridine ring serves not only as a potential handle for further functionalization via cross-coupling reactions but may also contribute to the overall electronic properties of the molecule, influencing its interaction with biological targets. These characteristics have made researchers curious about "halogen bonding in drug design" and "azetidine-containing bioactive molecules".

The stability profile of CAS 1396768-75-4 under various conditions is another area of active investigation. Preliminary data indicates reasonable stability in solid form at room temperature, though solutions may require protection from light due to the photosensitive nature of the benzothiazole chromophore. Such stability considerations are crucial for formulation development and have become increasingly important in pharmaceutical research, as evidenced by rising searches for "API stability benzothiazole derivatives".

In the context of intellectual property, several patents have emerged covering benzothiazole-azetidine hybrids, though specific claims regarding 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate may vary by jurisdiction. This has created interest in "patent landscape for benzothiazole drugs" among both academic and industrial researchers. The compound's structural novelty combined with its potential therapeutic applications makes it a valuable asset in medicinal chemistry portfolios.

Looking forward, the development of 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate analogs represents an exciting frontier in drug discovery. Computational modeling studies predict that modifications to the azetidine ring or the 5-bromopyridine moiety could yield compounds with improved pharmacokinetic properties. These predictions align with current trends in computer-aided drug design, a topic frequently searched as "in silico optimization of heterocyclic drugs".

From a safety perspective, while comprehensive toxicological data on this specific compound may be limited, structural analogs suggest that proper handling procedures should be followed during laboratory work. The scientific community continues to investigate the structure-toxicity relationships of such compounds, responding to growing concerns about "predictive toxicology for novel heterocycles".

The commercial availability of CAS 1396768-75-4 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. However, researchers often search for "custom synthesis benzothiazole derivatives" when specific analogs are required. The compound's relatively complex structure presents both challenges and opportunities for process chemistry optimization, particularly in scaling up production while maintaining cost-effectiveness.

In conclusion, 1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl 5-bromopyridine-3-carboxylate represents an intriguing example of modern medicinal chemistry, combining multiple privileged structures into a single, pharmacologically relevant molecule. Its continued study will likely contribute to our understanding of heterocyclic drug design principles and may lead to novel therapeutic agents addressing unmet medical needs. The compound exemplifies how strategic molecular hybridization can yield compounds with unique properties, making it a subject of ongoing interest in both academic and industrial research settings.